Ethyl 2-[2-(2,4,6-trichlorophenyl)hydrazinylidene]butanoate

• CAS No.: 53682-78-3
• Molecular Formula: C12H13Cl3N2O2
• Molecular Weight: 323.6 g/mol
• IUPAC Name: ethyl 2-[(2,4,6-trichlorophenyl)hydrazinylidene]butanoate
• InChI: InChI=1S/C12H13Cl3N2O2/c1-3-10(12(18)19-4-2)16-17-11-8(14)5-7(13)6-9(11)15/h5-6,17H,3-4H2,1-2H3
• InChI Key: HPNLHJVTJCEVKL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NNC1=C(C=C(C=C1Cl)Cl)Cl)C(=O)OCC

Description

Ethyl 2-[2-(2,4,6-trichlorophenyl)hydrazinylidene]butanoate is a useful research compound. Its molecular formula is C12H13Cl3N2O2 and its molecular weight is 323.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction mixture consisting of 11 g. (0.085 mole) ethyl 2-oxobutyrate, 17 g. (0.077 mole) (2,4,6-trichlorophenyl)hydrazine, and 200 ml. benzene was heated at the reflux temperature with a Dean and Stark water trap attached to the reaction vessel. When all the water produced by the reaction had been removed, the benzene was removed by evaporation under reduced pressure. The oily residue that remained was dissolved in hot technical hexane, and this solution was allowed to cool. Crystals of the desired product separated and 15.2 g. were recovered. Recrystallization from methanol gave an analytical sample of ethyl 2-oxobutyrate 2-(2,4,6-trichlorophenyl)hydrazone having a melting point at 97° to 99° C.